5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid, 95%

• IUPAC Name: 5-fluoro-2-(3-methylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C14H11FO4S/c1-20(18,19)11-4-2-3-9(7-11)12-6-5-10(15)8-13(12)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: LVFOSILPUPLRRC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=C(C=C(C=C2)F)C(=O)O
• Molecular Formula: C14H11FO4S
• DSSTOX Substance ID: DTXSID80691617
• Molecular Weight: 294.30 g/mol
• CAS RN: 1262005-19-5

Description

5-Fluoro-2-(3-methylsulfonylphenyl)benzoic acid, commonly abbreviated as 5-F-2-MSPB, is an important organic chemical compound with a wide range of applications in scientific research. It is an aromatic carboxylic acid that is used as a reagent in organic synthesis, as a catalyst in various reactions, and as a fluorescent probe in biochemical studies. 5-F-2-MSPB is a versatile compound that has been used in a variety of research fields, including organic chemistry, biochemistry, and pharmacology.

Scientific Research Applications

5-F-2-MSPB has a wide range of applications in scientific research. It is used as a reagent in organic synthesis and as a catalyst in various reactions, such as the Wittig reaction, the Diels-Alder reaction, and the Stille reaction. It is also used as a fluorescent probe in biochemistry and pharmacology. 5-F-2-MSPB has been used to study the binding of small molecules to proteins, to measure the activity of enzymes, and to study the structure and dynamics of proteins.

Mechanism of Action

The mechanism of action of 5-F-2-MSPB is not well understood. It is believed that the compound acts as a proton acceptor, allowing for proton transfer reactions to take place. Additionally, it has been suggested that 5-F-2-MSPB may act as an allosteric modulator, altering the conformation of proteins and thus affecting their function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-F-2-MSPB are not well understood. However, it has been shown to bind to proteins and to alter the conformation of proteins, suggesting that it may have an effect on the activity of enzymes and other proteins. Additionally, 5-F-2-MSPB has been shown to interact with DNA and RNA, suggesting that it may have an effect on gene expression.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-F-2-MSPB in laboratory experiments is its versatility. It can be used as a reagent, a catalyst, and a fluorescent probe, making it a useful tool for a variety of research applications. Additionally, 5-F-2-MSPB is relatively inexpensive and easy to obtain. However, there are some limitations to its use. For example, it is not very stable in water and must be stored in a dry environment. Additionally, it is not very soluble in organic solvents, making it difficult to use in some reactions.

Future Directions

The future of 5-F-2-MSPB is promising. Its versatility and low cost make it an attractive tool for researchers in a variety of disciplines. Future research should focus on understanding the mechanism of action of the compound, as well as exploring its potential applications in biochemistry, pharmacology, and other fields. Additionally, further research should be conducted to develop methods for synthesizing 5-F-2-MSPB in a more efficient and cost-effective manner. Finally, more research should be conducted to explore the potential uses of 5-F-2-MSPB in drug design and development.

Synthesis Methods

5-F-2-MSPB is synthesized from the reaction of 5-fluoro-2-hydroxybenzoic acid and 3-methylsulfonylphenylmagnesium bromide. This reaction is carried out in the presence of anhydrous potassium carbonate and anhydrous acetic acid as catalysts. The reaction is typically carried out at room temperature and is complete in a few hours. The product is then isolated by filtration and recrystallized from a mixture of ethanol and water.